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Compound of Interest

Compound Name: Cesium orthovanadate

Cat. No.: B1644300

Disclaimer: This technical guide focuses on the cesium vanadate compound with the chemical
formula Cs2V30s, for which pyroelectric properties have been scientifically reported. No peer-
reviewed data could be found for a compound with the formula Cs3VOa as specified in the topic
request. It is presumed that Cs2V30Os is the material of interest.

Introduction

This document provides a comprehensive technical overview of the known pyroelectric and
related physical properties of Cesium Vanadate (Csz2V30Os). This material is of interest to
researchers in materials science and solid-state physics due to its noncentrosymmetric crystal
structure, which gives rise to its pyroelectric behavior. This guide is intended for researchers,
scientists, and professionals in drug development who may have an interest in the application
of pyroelectric materials for sensing or other advanced applications.

The pyroelectric effect is the generation of a temporary voltage in a material when it is heated
or cooled. This phenomenon is intrinsic to materials that possess a spontaneous electric
polarization and a crystal structure that belongs to one of the ten polar point groups. Cs2V30Os is
one such material, exhibiting a measurable pyroelectric response.

Core Physicochemical and Pyroelectric Properties

The quantitative data available for Cesium Vanadate (Cs2V30s) are summarized below. These
properties are crucial for understanding its behavior and potential applications as a pyroelectric
material.
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Data Presentation

Property Value Reference
Pyroelectric Coefficient (p) 20 uC m—2K-1 [11[2]
Crystal System Tetragonal [1]

Space Group P4bm (noncentrosymmetric, o

polar)

i a =8.9448(4) A, c = 6.0032(3)
Lattice Parameters [1]

A

Ferroelectric Nature Not Ferroelectric [1][2]

_ _ Data not available in the
Dielectric Constant ]
searched literature

) o Data not available in the
Thermal Expansion Coefficient )
searched literature

Experimental Protocols

This section details the methodologies for the synthesis of Cesium Vanadate and the general
principles for the measurement of its pyroelectric properties.

Synthesis of Cs2V30s Single Crystals

Cesium Vanadate (Cs2V30s) single crystals are synthesized via a hydrothermal method.[1] This
technique involves a chemical reaction in an aqueous solution above ambient temperature and
pressure. While the exact precursors and their concentrations are proprietary to the original
research, a general workflow for such a synthesis can be outlined.

Fig. 1. General workflow for the hydrothermal synthesis of Cs2V30Os.

Measurement of the Pyroelectric Coefficient

The pyroelectric coefficient is determined by measuring the electrical current generated by the
sample in response to a controlled change in temperature. The dynamic or quasi-static
methods, such as the Byer-Roundy technique, are commonly employed. The measurement
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involves heating or cooling the sample at a constant rate and measuring the resulting
pyroelectric current.

The pyroelectric coefficient (p) is calculated using the formula:
| = pA (dT/dt)

where:

| is the measured pyroelectric current

p is the pyroelectric coefficient

Ais the electrode area on the crystal

dT/dt is the rate of temperature change

Fig. 2: Schematic of a typical setup for pyroelectric coefficient measurement.

Structure-Property Relationship

The pyroelectric effect in Csz2V30Os is a direct consequence of its crystal structure. The material
crystallizes in the P4bm space group, which is a polar, noncentrosymmetric space group. This
lack of an inversion center allows for the existence of a net dipole moment within the crystal's
unit cell.

The structure consists of corner-sharing V>*04 and V#*Os polyhedra that form two-dimensional
layers, which are separated by cesium cations.[1] The specific arrangement and alignment of
these polyhedra result in a macroscopic polarity along a specific crystallographic direction.
When the temperature of the crystal changes, the atoms vibrate with different amplitudes,
causing a change in the magnitude of this net dipole moment. This change in spontaneous
polarization manifests as the pyroelectric effect.

Fig. 3: Relationship between crystal structure and pyroelectricity in Cs2V3Os.

Conclusion

Cesium Vanadate (Cs2V30s) is a pyroelectric material with a reported pyroelectric coefficient of
-2.0 uC m—2 K1, Its pyroelectricity stems from its noncentrosymmetric P4bm crystal structure.
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While the material has been successfully synthesized and its fundamental pyroelectric property
has been characterized, further research is required to determine other crucial parameters
such as its dielectric constant and thermal expansion coefficient to fully assess its potential for
technological applications. The experimental protocols outlined in this guide provide a
foundation for further investigation into this and similar materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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